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Compound of Interest

N-(2,2-
Compound Name: _ ]
dimethoxyethyl)cyclohexanamine

cat. No.: B1305079

Technical Guide: N-(2,2-
dimethoxyethyl)cyclohexanamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-(2,2-
dimethoxyethyl)cyclohexanamine, a cyclohexanamine derivative with potential applications
in organic synthesis and medicinal chemistry. This document consolidates key physicochemical
data, outlines a detailed, representative experimental protocol for its synthesis, and discusses
standard analytical methods for its characterization. Furthermore, a speculative exploration of a
potential biological signaling pathway is presented for illustrative purposes, given the known
activities of structurally related compounds. All quantitative data is summarized for clarity, and
key processes are visualized using diagrams.

Physicochemical Properties

N-(2,2-dimethoxyethyl)cyclohexanamine is a substituted amine with a molecular structure
that lends itself to further chemical modification. The key quantitative properties of this
compound are summarized in the table below.
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Property Value Source
Molecular Weight 187.28 g/mol [1]
Molecular Formula C10H21NO2 [1]

CAS Number 99863-45-3 [1]
Boiling Point 243.7 £ 20.0 °C at 760 mmHg

Synthesis Protocol: Reductive Amination

A common and effective method for the synthesis of N-(2,2-
dimethoxyethyl)cyclohexanamine is through the reductive amination of cyclohexanone with
aminoacetaldehyde dimethyl acetal. This two-step, one-pot reaction involves the formation of
an imine intermediate, which is then reduced to the final amine.

Experimental Workflow
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Reaction Setup

Cyclohexanone +
Aminoacetaldehyde dimethyl acetal +
Solvent (e.g., Methanol)

l

Stir at room temperature
(Formation of imine intermediate)

Reduction

Add reducing agent
(e.g., Sodium borohydride)
in portions

Continue stirring
(e.g., 12-24 hours)

Work-up and Purification

Quench reaction
(e.g., with water)

Extract with organic solvent
(e.g., Ethyl acetate)

'

Dry organic layer
(e.g., with Na2S0a)

Gurify by column chromatographa

Characterization

Y

>
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Analytical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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